Cas no 2098006-08-5 (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098006-08-5
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• CID: 5727283
• PubChem ID: 121211213
• Update Time: 2025-05-28

1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2098006-08-5
• AKOS026721317
• 2-(2-methoxyethyl)-5-thiophen-3-ylpyrazole-3-carboximidamide
• 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• starbld0016050
• F2198-1078
• 1H-Pyrazole-5-carboximidamide, 1-(2-methoxyethyl)-3-(3-thienyl)-

• Inchi： 1S/C11H14N4OS/c1-16-4-3-15-10(11(12)13)6-9(14-15)8-2-5-17-7-8/h2,5-7H,3-4H2,1H3,(H3,12,13)
• InChI Key： TYTDYWZWCMUXER-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=N)N)N(CCOC)N=1

Computed Properties

• Exact Mass: 250.08883226g/mol
• Monoisotopic Mass: 250.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 400.1±55.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide

Comprehensive Overview of 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098006-08-5)

The compound 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098006-08-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole-derived compound features a unique structural framework, combining a thiophene ring and a methoxyethyl side chain, which contributes to its potential biological activity. Researchers are particularly interested in its carboximidamide functional group, which may play a crucial role in interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide has surged due to their applications in drug discovery. The thiophene moiety, a common feature in many FDA-approved drugs, enhances the compound's bioavailability and metabolic stability. Meanwhile, the methoxyethyl group may improve solubility, a critical factor in modern medicinal chemistry. These attributes make CAS No. 2098006-08-5 a promising candidate for further investigation in therapeutic development.

The synthesis of 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in structure-activity relationship (SAR) studies, this compound's modular design allows for systematic modifications to optimize its pharmacological properties.

From an industrial perspective, CAS No. 2098006-08-5 represents an important intermediate in the production of more complex molecules. Its pyrazole-thiophene hybrid structure aligns with current trends in fragment-based drug design, where smaller molecular units are combined to create novel bioactive compounds. The agrochemical sector also shows interest in similar structures for developing next-generation crop protection agents with improved environmental profiles.

Environmental and safety considerations for 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during research activities. The compound's stability under various conditions is an active area of study, particularly for potential formulation development in pharmaceutical applications.

Future research directions for CAS No. 2098006-08-5 may explore its potential as a kinase inhibitor scaffold or its utility in combinatorial chemistry libraries. The scientific community continues to investigate similar N-containing heterocycles for their diverse biological activities, making this compound a valuable addition to the medicinal chemist's toolbox. Its structural features may offer solutions to current challenges in drug resistance and selectivity issues faced by many therapeutic agents.

For researchers seeking high-purity 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide, several specialty chemical suppliers offer this compound with comprehensive analytical data packages. The compound's structure-activity profile makes it particularly interesting for academic and industrial labs focused on lead optimization in drug discovery programs. Proper storage conditions typically involve protection from moisture and maintenance at controlled temperatures to ensure long-term stability.

The patent landscape surrounding pyrazole derivatives continues to expand, with CAS No. 2098006-08-5 representing an important structural motif in several recent filings. Intellectual property considerations are crucial for organizations exploring this compound's commercial potential. Meanwhile, computational chemistry approaches are being applied to predict its ADMET properties and potential target interactions, accelerating the discovery process.

In analytical applications, 1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide serves as a valuable reference standard for method development in HPLC and LC-MS systems. Its distinct chromophoric properties enable sensitive detection, while its stability makes it suitable for various analytical validation protocols. These characteristics contribute to its utility in quality control processes within the pharmaceutical industry.

As the scientific community increasingly focuses on sustainable chemistry practices, the synthetic routes to CAS No. 2098006-08-5 are being evaluated for their green chemistry metrics. Researchers are exploring catalytic methods and alternative solvents to improve the environmental profile of its production. These efforts align with broader industry trends toward eco-friendly synthesis of complex organic molecules.